Cas no 1226458-00-9 (1-(3-fluorophenyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(3-fluorophenyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 1226458-00-9
• MF: C₁₄H₁₅FN₂O₂
• MW: 262.279506921768
• CID: 6234079
• PubChem ID: 30566088
• Update Time: 2025-05-20

1-(3-fluorophenyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• F2580-2009
• 1226458-00-9
• AKOS024662170
• 1-(3-fluorophenyl)-4-(2-methylpropyl)pyrazine-2,3-dione
• 1-(3-fluorophenyl)-4-isobutylpyrazine-2,3(1H,4H)-dione

• Inchi： 1S/C14H15FN2O2/c1-10(2)9-16-6-7-17(14(19)13(16)18)12-5-3-4-11(15)8-12/h3-8,10H,9H2,1-2H3
• InChI Key： LTGVXFBYMLZHHI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C=CN(C(C1=O)=O)CC(C)C

Computed Properties

• Exact Mass: 262.11175589g/mol
• Monoisotopic Mass: 262.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-fluorophenyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione

1-(3-Fluorophenyl)-4-(2-Methylpropyl)-1,2,3,4-Tetrahydropyrazine-2,3-Dione: A Comprehensive Overview

The compound 1-(3-fluorophenyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 1226458-00-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of tetrahydropyrazine diones, which are known for their unique structural properties and versatile applications. The presence of a fluorophenyl group and a 2-methylpropyl substituent imparts distinct electronic and steric characteristics to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of tetrahydropyrazine diones in drug discovery and development. The fluorophenyl group in this compound is particularly significant due to its ability to enhance the molecule's lipophilicity and bioavailability. This makes it a promising candidate for designing bioactive compounds with potential applications in treating various diseases. Researchers have also explored the role of such compounds in modulating enzyme activity and receptor binding, further underscoring their therapeutic potential.

The synthesis of 1-(3-fluorophenyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione involves a multi-step process that typically includes the formation of the tetrahydropyrazine ring system followed by functionalization with the desired substituents. The use of advanced catalytic techniques and green chemistry principles has enabled more efficient and environmentally friendly methods for its production. These advancements not only improve the yield but also reduce the overall cost of synthesis.

In terms of applications, this compound has shown remarkable performance in materials science. Its ability to form stable coordination complexes with transition metals has made it valuable in catalysis and sensor development. Additionally, the tetrahydropyrazine dione framework is being investigated for its role in designing new materials with tailored electronic properties for use in optoelectronic devices.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(3-fluorophenyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione. High-resolution quantum mechanical calculations have revealed its unique π-conjugation patterns and charge transfer properties. These findings are paving the way for novel applications in energy storage systems and organic electronics.

The integration of experimental and computational approaches has also led to a better understanding of the stereochemical aspects of this compound. Researchers have successfully synthesized enantiomerically pure versions of this molecule, which are crucial for studying chirality-dependent biological interactions.

In conclusion, 1-(3-fluorophenyl)-4-(2-methylpropyl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 1226458-00-9) stands as a testament to the ingenuity of modern chemical research. Its diverse applications across drug discovery, materials science, and catalysis highlight its significance as a versatile building block in organic synthesis. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.